Cas no 1340299-30-0 (1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one)

1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one is a specialized piperidine derivative with a ketone functional group, offering potential utility in pharmaceutical and organic synthesis applications. Its structural features, including the 3-amino and 4-methyl substitutions on the piperidine ring, enhance its versatility as a building block for bioactive compounds. The 2-methylpentan-1-one moiety contributes to its lipophilic character, which may improve membrane permeability in drug design. This compound’s well-defined stereochemistry and functional group reactivity make it suitable for targeted modifications in medicinal chemistry. Its stability under standard conditions ensures reliable handling and storage, while its purity and consistency support reproducible results in research and development workflows.
1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one structure
1340299-30-0 structure
Product Name:1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one
CAS No:1340299-30-0
MF:C12H24N2O
MW:212.331763267517
CID:5250559
Update Time:2025-10-28

1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one
    • 1-Pentanone, 1-(3-amino-4-methyl-1-piperidinyl)-2-methyl-
    • 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one
    • Inchi: 1S/C12H24N2O/c1-4-5-10(3)12(15)14-7-6-9(2)11(13)8-14/h9-11H,4-8,13H2,1-3H3
    • InChI Key: QTGZHUOWYCTDCZ-UHFFFAOYSA-N
    • SMILES: O=C(C(C)CCC)N1CCC(C)C(C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 218
  • XLogP3: 1.7
  • Topological Polar Surface Area: 46.3

1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Additional information on 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one

Recent Advances in the Study of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one (CAS: 1340299-30-0)

The compound 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one (CAS: 1340299-30-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine and ketone functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one, highlighting its efficient production through a multi-step process involving reductive amination and subsequent ketone formation. The study emphasized the compound's high yield and purity, which are critical for its application in preclinical and clinical studies. Furthermore, the research team identified optimal conditions for large-scale synthesis, paving the way for industrial production.

Pharmacological evaluations of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one have revealed its potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies demonstrated its high affinity for serotonin and dopamine receptors, suggesting potential applications in treating neuropsychiatric disorders such as depression and schizophrenia. A recent preclinical trial reported in Neuropharmacology (2024) showed that the compound exhibited significant antidepressant-like effects in rodent models, with minimal side effects compared to existing therapeutics.

Another area of interest is the compound's pharmacokinetic profile. Research published in Drug Metabolism and Disposition (2023) investigated the absorption, distribution, metabolism, and excretion (ADME) properties of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one. The findings indicated favorable oral bioavailability and a half-life conducive to once-daily dosing, which enhances its potential as a candidate for further clinical development. Additionally, the compound showed minimal interaction with common cytochrome P450 enzymes, reducing the risk of drug-drug interactions.

Despite these promising findings, challenges remain in the development of 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one as a therapeutic agent. Current research is addressing issues related to its formulation stability and long-term safety profile. A collaborative study between academic and industry researchers, as reported in the Journal of Pharmaceutical Sciences (2024), is exploring novel delivery systems to enhance the compound's stability and bioavailability. Preliminary results suggest that nanoparticle-based formulations may offer a viable solution.

In conclusion, 1-(3-Amino-4-methylpiperidin-1-yl)-2-methylpentan-1-one (CAS: 1340299-30-0) represents a promising candidate for the treatment of CNS disorders, with recent studies underscoring its synthetic feasibility, pharmacological efficacy, and favorable pharmacokinetic properties. Ongoing research aims to overcome existing challenges and advance the compound toward clinical trials. The continued exploration of this molecule highlights its potential to address unmet medical needs in neuropsychiatry and related fields.

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